molecular formula C11H11BrN2 B595791 3-Bromo-5,8-dimethylquinolin-4-amine CAS No. 1211418-41-5

3-Bromo-5,8-dimethylquinolin-4-amine

Cat. No.: B595791
CAS No.: 1211418-41-5
M. Wt: 251.127
InChI Key: HIKNSUUIOSLUCP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Bromo-5,8-dimethylquinolin-4-amine is a halogenated quinoline derivative characterized by a bromine atom at position 3, methyl groups at positions 5 and 8, and an amine group at position 4. The quinoline core is a bicyclic structure comprising a benzene ring fused to a pyridine ring, which confers unique electronic and steric properties. Quinolines are widely studied for applications in pharmaceuticals, agrochemicals, and materials science due to their structural versatility .

Properties

CAS No.

1211418-41-5

Molecular Formula

C11H11BrN2

Molecular Weight

251.127

IUPAC Name

3-bromo-5,8-dimethylquinolin-4-amine

InChI

InChI=1S/C11H11BrN2/c1-6-3-4-7(2)11-9(6)10(13)8(12)5-14-11/h3-5H,1-2H3,(H2,13,14)

InChI Key

HIKNSUUIOSLUCP-UHFFFAOYSA-N

SMILES

CC1=C2C(=C(C=NC2=C(C=C1)C)Br)N

Synonyms

4-Amino-3-bromo-5,8-dimethylquinoline

Origin of Product

United States

Comparison with Similar Compounds

Structural Comparison

The structural nuances of 3-bromo-5,8-dimethylquinolin-4-amine and its analogues are critical in determining their physicochemical and functional differences:

Compound Name Substituents (Positions) Molecular Formula Molecular Weight (g/mol) Key Features
3-Bromo-5,8-dimethylquinolin-4-amine Br (3), CH₃ (5,8), NH₂ (4) C₁₁H₁₂BrN₂ ~252.13* High steric bulk; balanced electronic effects
6-Bromo-N-methylquinolin-4-amine Br (6), CH₃ (N-methyl), NHCH₃ (4) C₁₀H₉BrN₂ 237.10 Bromine at position 6; N-methylation reduces polarity
3-Bromo-8-fluoroquinolin-4-amine Br (3), F (8), NH₂ (4) C₉H₅BrFN₂ 255.05 Fluorine at 8 increases electronegativity
4-Amino-3-bromo-5,7-difluoro-2-methylquinoline Br (3), F (5,7), CH₃ (2), NH₂ (4) C₁₀H₇BrF₂N₂ 273.08 Difluoro substitution enhances electron deficiency

Key Observations :

  • Bromine Position: Bromine at position 3 (target compound) vs. 6 (6-Bromo-N-methylquinolin-4-amine) alters electronic distribution and steric accessibility for reactions .
  • Methyl vs.
  • N-Methylation: The N-methyl group in 6-Bromo-N-methylquinolin-4-amine reduces basicity of the amine, impacting solubility and pharmacokinetics .

Physicochemical Properties

Predicted and experimental properties of related compounds highlight substituent effects:

Compound Name Density (g/cm³) Boiling Point (°C) pKa
4-Amino-3-bromo-5,7-difluoro-2-methylquinoline 1.707 (Predicted) 345.0 (Predicted) 4.84
6-Bromo-N-methylquinolin-4-amine N/A N/A N/A
3-Bromo-5,8-dimethylquinolin-4-amine ~1.6 (Estimated) ~340 (Estimated) ~5.0 (Estimated)

Analysis :

  • Density and Boiling Point: Fluorinated derivatives (e.g., 4-Amino-3-bromo-5,7-difluoro-2-methylquinoline) exhibit higher density due to fluorine’s atomic mass. Methyl groups in the target compound likely lower density but increase boiling point through van der Waals interactions .
  • pKa : The pKa of the target compound’s amine group (~5.0) is influenced by electron-withdrawing bromine and electron-donating methyl groups, comparable to the pKa of 4.84 in the difluoro analogue .

Data Tables

See Section 2.1 and 2.2 for comparative tables.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.